Boc-D-Glu(OtBu)-OH

• IUPAC Name: (2R)-5-[(2-methylpropan-2-yl)oxy]-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid
• InChI: InChI=1S/C14H25NO6/c1-13(2,3)20-10(16)8-7-9(11(17)18)15-12(19)21-14(4,5)6/h9H,7-8H2,1-6H3,(H,15,19)(H,17,18)/t9-/m1/s1
• InChI Key: YGSRAYJBEREVRB-SECBINFHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCC(C(=O)O)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)(C)OC(=O)CC[C@H](C(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C14H25NO6
• DSSTOX Substance ID: DTXSID40427015
• Molecular Weight: 303.35 g/mol
• CAS RN: 104719-63-3

Description

Boc-D-Glu(OtBu)-OH, or Boc-protected D-glutamic acid (2-tert-butyloxycarbonyl) is an important synthetic molecule used in a variety of laboratory experiments. It is a protected version of the naturally occurring amino acid D-glutamic acid, which is an essential component of proteins. Boc-D-Glu(OtBu)-OH is a versatile molecule that can be used in a variety of ways, including synthesis, scientific research applications, and biochemical and physiological effects.

Scientific Research Applications

• Self-Assembled Structures : Boc-D-Glu(OtBu)-OH forms self-assembled structures which are intriguing for potential applications in material chemistry, bioscience, and biomedical fields. These structures have been observed to assemble into spheres at room temperature and into a broomstick-like morphology upon heating (Gour et al., 2021).

• Peptide Synthesis and Inhibitors : This compound has been used in the synthesis of modified peptides. For example, Boc-Glu(OtBu)-Tyr-Leu-OBzl was synthesized and tested as an inhibitor of the epidermal growth factor receptor protein kinase, showing potential for therapeutic applications (Rosse et al., 1997).

• Drug Discovery and Pharmacology : In drug discovery, Boc-D-Glu(OtBu)-OH has been utilized in the design of compounds such as peptide aldehydes. These have shown significant activity as inhibitors of the 20S proteasome, suggesting potential for developing new drugs (Ma et al., 2011).

• Protease Inhibition : Boc-D-Glu(OtBu)-OH derivatives have been synthesized for use as inhibitors of protease enzymes. For instance, a study on the multicatalytic proteinase complex identified a novel peptidyl aldehyde based on this compound as an effective inhibitor (Figueiredo-Pereira et al., 1995).

• Solid-Phase Synthesis of Peptides : The compound has been used in solid-phase peptide synthesis, proving its utility in generating larger peptides for biochemical research (Niu et al., 1981).

• Fluorogenic Substrate Synthesis : It has been utilized in the synthesis of water-soluble dipeptidic fluorogenic substrates, useful in the kinetic characterization of inhibitors and substrates in biochemical assays (Wodtke et al., 2020).

• Antioxidant and Anti-Inflammatory Activity : A tetrapeptide derivative containing Boc-D-Glu(OtBu)-OH demonstrated significant anti-inflammatory and antioxidant activity in models of adjuvant-induced arthritis, suggesting potential therapeutic applications (Kumar et al., 2004).

Mechanism of Action

Target of Action

Boc-D-Glu(OtBu)-OH is primarily used in the field of peptide synthesis . It is an N-terminal protected amino acid derivative, specifically a derivative of glutamic acid . The primary targets of this compound are unique peptides that contain glutamate tert-butyl ester residues .

Mode of Action

The compound interacts with its targets during solid-phase peptide synthesis (SPPS), a process used to create unique peptides . In SPPS, the compound is added to a growing peptide chain, contributing a glutamate tert-butyl ester residue to the peptide structure .

Biochemical Pathways

The biochemical pathways affected by Boc-D-Glu(OtBu)-OH are those involved in peptide synthesis . The addition of the glutamate tert-butyl ester residue can influence the properties of the synthesized peptide, potentially affecting its function and interaction with other molecules.

Result of Action

The molecular and cellular effects of Boc-D-Glu(OtBu)-OH’s action are dependent on the specific peptides it helps synthesize